Cas no 2223721-66-0 (1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide)

• Product Name: 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide
• CAS No: 2223721-66-0
• MF: C₁₅H₁₆FN₃O₃
• MW: 305.304246902466
• CID: 5411335
• PubChem ID: 137861200
• Update Time: 2025-05-25

1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-6623353
• Z1824629832
• 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxoazetidin-3-yl]azetidine-3-carboxamide
• 2223721-66-0
• 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide

• Inchi： 1S/C15H16FN3O3/c1-9(20)18-6-10(7-18)14(21)17-13-8-19(15(13)22)12-4-2-11(16)3-5-12/h2-5,10,13H,6-8H2,1H3,(H,17,21)
• InChI Key： SMCZMHLELAHPGS-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CC(C(NC2CN(C3=CC=C(F)C=C3)C2=O)=O)C1

Computed Properties

• Exact Mass: 305.11756954g/mol
• Monoisotopic Mass: 305.11756954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 688.2±55.0 °C(Predicted)
• pka: 12.75±0.20(Predicted)

Additional information on 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide

Introduction to 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide (CAS No. 2223721-66-0)

1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2223721-66-0, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a promising candidate for further exploration in medicinal chemistry. The presence of an acetyl group, a fluorophenyl moiety, and an azetidine core suggests potential biological activities that warrant in-depth investigation.

The structural complexity of this compound is evident from its detailed chemical name, which highlights several key features. The acetyl group at the N-position indicates a possible role in modulating the reactivity and solubility of the molecule, while the 4-fluorophenyl substituent introduces a fluorine atom into the aromatic ring. This fluorine atom is known to enhance metabolic stability and binding affinity in many pharmacologically active compounds. Additionally, the presence of an azetidine ring system suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for drug design.

In recent years, there has been a growing interest in developing new therapeutic agents based on heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. The compound 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide falls into this category and has been the subject of several preliminary studies aimed at elucidating its potential therapeutic applications.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the azetidine core is found in several FDA-approved drugs, which underscores its importance as a pharmacophore. The incorporation of a fluorophenyl group into this framework may enhance the compound's ability to interact with biological targets, thereby increasing its therapeutic efficacy. Furthermore, the acetyl group can serve as a site for further functionalization, allowing for the development of derivatives with enhanced properties.

The synthesis of 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide presents both challenges and opportunities for chemists. The complex nature of the molecule requires careful planning and execution to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are likely to be employed to construct the desired azetidine ring system. Additionally, protecting group strategies may be necessary to prevent unwanted side reactions during synthesis.

Evaluation of the pharmacological properties of this compound has begun in academic and industrial research settings. Initial studies have focused on assessing its cytotoxicity, anti-inflammatory effects, and potential interactions with specific enzymes or receptors. The fluorophenyl moiety is particularly interesting because it has been shown to improve binding affinity in several drug candidates. Preliminary results suggest that this compound may exhibit promising activity against certain disease-related targets.

The potential therapeutic applications of 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide are diverse and span multiple therapeutic areas. Given its structural features, it may have utility in treating conditions such as cancer, inflammation, and infectious diseases. For example, its ability to interact with enzymes involved in cell proliferation could make it a valuable candidate for anticancer therapy. Similarly, its anti-inflammatory properties could be beneficial in managing chronic inflammatory disorders.

In conclusion, 1-Acetyl-N-[1-(4-fluorophenyl)-2-oxo-3-azetidinyl]-3-azetidinecarboxamide (CAS No. 2223721-66-0) is a structurally complex and potentially bioactive compound that warrants further investigation. Its unique combination of functional groups makes it an attractive candidate for drug development, and preliminary studies suggest promising therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds significant potential for contributing to advancements in medicine.